Baculoviral IAP repeat-containing protein 5 (95-104)
Description
Baculoviral IAP repeat-containing protein 5
Scientific Research Applications
Role in Autoimmune and Autoinflammatory Diseases
The Baculoviral IAP repeat containing 5 (BIRC5) gene encodes survivin, a multifunctional protein involved in cell cycle progression, homeostasis, developmental morphogenesis, and apoptosis. Its upregulation exacerbates autoimmune diseases (AIDs) like multiple sclerosis and myasthenia gravis by reducing survivin-specific cytotoxic T cells activity. DNA damage along with survivin dysregulation has been implicated in the initiation and pathogenesis of cancers and AIDs (Pahlavan et al., 2019).
Involvement in Cancer Progression
Survivin plays a significant role in cancer occurrence and progression. A polymorphism in the promoter of BIRC5 (-31C/G) influences BIRC5 expression and has been linked to an increased risk of developing nasopharyngeal carcinoma among the Chinese population (Ma et al., 2011). The functional polymorphism -31C/G in the promoter of BIRC5 gene also predicts prostate cancer susceptibility (Chen et al., 2013).
Targeting in Cancer Treatment
IAP proteins, characterized by the conserved baculoviral IAP repeat (BIR) domain, are involved in various cellular pathways beyond apoptosis inhibition. Targeting the BIR domains of IAP proteins, such as XIAP and other IAPs, in cancer cells is a promising therapeutic strategy, especially in combination with immune checkpoint inhibitors (Cossu et al., 2019).
Prognostic Significance in Various Cancers
The overexpression of BIRC6, a member of IAPs, is a predictor of poor prognosis in colorectal cancer (Hu et al., 2015) and prostate cancer (Zhuang et al., 2018). BIRC6 expression is also regulated in uterine epithelium during the estrous cycle, suggesting a dynamic role in tissue regulation (Cho et al., 2020).
Impact on Ischemic Stroke
A polymorphism in BIRC5 is associated with the development of ischemic stroke in the Korean population, indicating its role beyond cancer and autoimmune diseases (Chon et al., 2016).
properties
sequence |
ELTLGEFLKL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Baculoviral IAP repeat-containing protein 5 (95-104) |
Origin of Product |
United States |
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